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Compound of Interest

Compound Name: ROX maleimide, 5-isomer

Cat. No.: B15340087 Get Quote

Essential Safety and Handling Guide for ROX
Maleimide, 5-Isomer
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with ROX maleimide, 5-isomer. The

following procedures are based on the known hazards of rhodamine and maleimide

compounds, as a specific Safety Data Sheet (SDS) for ROX maleimide, 5-isomer was not

publicly available.

Chemical Properties and Storage
Property Value Source

Molecular Formula C₃₉H₃₆N₄O₆ N/A

Appearance Red powder [1]

Solubility Good in DMSO, DMF [1]

Storage Temperature -20°C N/A

Storage Conditions Store in the dark, desiccated. [2]
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When handling ROX maleimide, 5-isomer, a comprehensive approach to personal protection

is critical to minimize exposure. The following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and airborne particles.[3][4]

Skin Protection:

Gloves: Use chemical-resistant gloves (e.g., nitrile) and change them immediately if

contaminated.[3]

Lab Coat: A buttoned, full-length lab coat is required to protect skin and clothing.[5]

Respiratory Protection: Use a dust respirator or work in a certified chemical fume hood,

especially when handling the solid compound, to avoid inhalation of dust particles.[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order specifications.

Transport the sealed container to the designated storage area.

2. Storage:

Store the container upright in a cool, dark, and dry place at -20°C.[2]

Ensure the storage location is secure and accessible only to authorized personnel.

Keep away from incompatible materials such as strong oxidizing agents.[3]

3. Preparation of Stock Solutions:
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All handling of the solid compound must be conducted in a certified chemical fume hood to

prevent inhalation of the powder.

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.

Carefully weigh the required amount of ROX maleimide, 5-isomer.

Dissolve the powder in anhydrous DMSO or DMF to the desired concentration.[1]

Cap the vial tightly and vortex briefly to ensure complete dissolution.

Protect the stock solution from light by wrapping the vial in aluminum foil or using an amber

vial.

Store the stock solution at -20°C. When dissolved in anhydrous DMSO or DMF, the product

should be stable for at least a month.

4. Use in Experiments (Protein Labeling Example):

The reaction of maleimides with thiols is highly selective.[6]

Ensure that buffers used in the reaction are free of thiols (e.g., PBS, Tris, HEPES).[6]

If necessary, reduce disulfide bonds in the protein sample using a reducing agent like TCEP

before adding the dye.[6]

Add the ROX maleimide stock solution to the protein solution dropwise while gently stirring.

Incubate the reaction mixture under the conditions specified in your experimental protocol,

typically at room temperature or 4°C, while protecting it from light.

Quench the reaction by adding an excess of a small thiol-containing compound like β-

mercaptoethanol or dithiothreitol (DTT).

5. Spill Management:

Minor Spills:
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Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with soap and water.

Major Spills:

Evacuate the laboratory and notify the appropriate safety personnel immediately.

Restrict access to the area.

Follow established emergency procedures for hazardous chemical spills.

Disposal Plan
All waste materials contaminated with ROX maleimide, 5-isomer must be treated as

hazardous waste.

Solid Waste:

Dispose of contaminated lab supplies (e.g., pipette tips, microfuge tubes, gloves) in a

clearly labeled hazardous waste container.

Unused or expired solid ROX maleimide, 5-isomer must be disposed of in its original

container or a sealed, labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing ROX maleimide, 5-isomer, including reaction mixtures

and instrument effluent, in a designated, sealed, and clearly labeled hazardous waste

container.

Do not pour solutions containing this compound down the drain.[7]
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Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

The rinsate must be collected and disposed of as hazardous liquid waste.[8]

After rinsing, deface the label and dispose of the container according to your institution's

guidelines for chemically contaminated glassware or plastic.

Follow all local, state, and federal regulations for hazardous waste disposal.[7]
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Caption: Workflow for the safe handling of ROX maleimide, 5-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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